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Compound of Interest

Compound Name: 1,8-Octanediol

Cat. No.: B150283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of 1,8-octanediol, a
valuable linear diol, from suberic acid. 1,8-Octanediol serves as a crucial monomer in the

production of various polymers, including polyesters and polyurethanes, and is a significant

building block in the synthesis of pharmaceuticals and cosmetics. This document details the

prevalent synthetic methodologies, focusing on the catalytic hydrogenation of suberic acid and

its derivatives. It includes a comparative analysis of different catalytic systems, detailed

experimental protocols, and process workflows to aid researchers in the practical application of

these methods.

Core Synthesis Pathway: Catalytic Hydrogenation
The most common and industrially viable method for producing 1,8-octanediol from suberic

acid is through the reduction of the carboxylic acid groups. This is typically achieved via high-

pressure catalytic hydrogenation. The overall reaction transforms the two carboxylic acid

functionalities into primary alcohol groups. The process can start from suberic acid directly or

from its esterified form, such as diethyl suberate. The ester route is often preferred as esters

can be easier to reduce than the corresponding carboxylic acids and the reaction can

sometimes be performed under milder conditions.
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To cite this document: BenchChem. [Synthesis of 1,8-Octanediol from Suberic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150283#synthesis-of-1-8-octanediol-from-suberic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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